Cas no 2639433-42-2 (Methyl 3-{[(oxan-3-yl)methyl]amino}pyrazine-2-carboxylate)

• Product Name: Methyl 3-{[(oxan-3-yl)methyl]amino}pyrazine-2-carboxylate
• CAS No: 2639433-42-2
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 6304610
• PubChem ID: 165897970
• Update Time: 2025-05-23

Methyl 3-{[(oxan-3-yl)methyl]amino}pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639433-42-2
• methyl 3-{[(oxan-3-yl)methyl]amino}pyrazine-2-carboxylate
• EN300-28229704
• Methyl 3-{[(oxan-3-yl)methyl]amino}pyrazine-2-carboxylate

• Inchi： 1S/C12H17N3O3/c1-17-12(16)10-11(14-5-4-13-10)15-7-9-3-2-6-18-8-9/h4-5,9H,2-3,6-8H2,1H3,(H,14,15)
• InChI Key： KPQFPTROAIEMMK-UHFFFAOYSA-N
• SMILES： O1CCCC(CNC2C(C(=O)OC)=NC=CN=2)C1

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.3Ų

Additional information on Methyl 3-{[(oxan-3-yl)methyl]amino}pyrazine-2-carboxylate

Comprehensive Overview of Methyl 3-{[(oxan-3-yl)methyl]amino}pyrazine-2-carboxylate (CAS No. 2639433-42-2)

Methyl 3-{[(oxan-3-yl)methyl]amino}pyrazine-2-carboxylate (CAS No. 2639433-42-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 2639433-42-2, belongs to the pyrazine carboxylate family, which is known for its versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are pivotal in designing bioactive molecules.

The molecular structure of Methyl 3-{[(oxan-3-yl)methyl]amino}pyrazine-2-carboxylate features a pyrazine core functionalized with a methyl ester and an amino group linked to a tetrahydropyran (oxane) moiety. This combination of functional groups enhances its reactivity and makes it a valuable intermediate in organic synthesis. Recent studies highlight its role in the development of small-molecule inhibitors, particularly in targeting enzymes involved in metabolic pathways. The compound's CAS registry number 2639433-42-2 ensures precise identification in chemical databases, facilitating global research collaboration.

In the context of current trends, Methyl 3-{[(oxan-3-yl)methyl]amino}pyrazine-2-carboxylate aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are exploring eco-friendly catalytic systems to optimize its production, addressing concerns about environmental impact. Additionally, its potential applications in medicinal chemistry resonate with the increasing focus on precision medicine and targeted therapies. Questions like "How is 2639433-42-2 used in drug design?" or "What are the synthetic routes for pyrazine carboxylates?" frequently appear in academic and industrial forums, underscoring its relevance.

The compound's physicochemical properties, such as solubility and stability, are critical for its utility in formulation development. Analytical techniques like HPLC and NMR spectroscopy are employed to characterize Methyl 3-{[(oxan-3-yl)methyl]amino}pyrazine-2-carboxylate, ensuring compliance with quality control standards. Its CAS No. 2639433-42-2 is often cross-referenced in patents related to biocatalysis and enzyme engineering, reflecting its interdisciplinary appeal.

From an industrial perspective, scalability and cost-effectiveness are key considerations for 2639433-42-2. Innovations in continuous flow chemistry and microwave-assisted synthesis have streamlined its production, reducing waste and energy consumption. These advancements align with the circular economy principles, a hot topic in modern chemical manufacturing. Searches for "sustainable synthesis of pyrazine derivatives" or "applications of oxane-containing compounds" highlight the compound's intersection with cutting-edge research.

In summary, Methyl 3-{[(oxan-3-yl)methyl]amino}pyrazine-2-carboxylate (CAS No. 2639433-42-2) represents a promising candidate for advancing chemical biology and material science. Its multifaceted applications, coupled with ongoing methodological improvements, position it as a compound of enduring interest in both academic and industrial settings. As research progresses, its role in addressing global challenges like healthcare innovation and environmental sustainability will likely expand further.